Cas no 31911-08-7 (Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)-)

Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)- structure
31911-08-7 structure
Product Name:Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)-
CAS No:31911-08-7
MF:C15H13N3O2S
MW:299.347621679306
CID:1449508
Update Time:2024-08-25

Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)-
    • Inchi: 1S/C15H13N3O2S/c1-17(2)11-5-3-10(4-6-11)15-16-13-8-7-12(18(19)20)9-14(13)21-15/h3-9H,1-2H3
    • InChI Key: MFCYCNDGRMRMAA-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=CC=C(C2=NC3=CC=C([N+]([O-])=O)C=C3S2)C=C1

Computed Properties

  • Exact Mass: 299.07299

Experimental Properties

  • Density: 1.352±0.06 g/cm3(Predicted)
  • Melting Point: 262-263 °C(Solv: xylene (1330-20-7))
  • Boiling Point: 488.0±51.0 °C(Predicted)
  • PSA: 59.27
  • pka: 2.49±0.12(Predicted)
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